Butyldimethylsilane
Overview
Description
Butyldimethylsilane is a useful research compound. Its molecular formula is C6H16Si and its molecular weight is 116.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Silylation Reagent for Protection of Functional Groups
Butyldimethylsilane is utilized as an effective silylation reagent for the protection of functional groups in various compounds. This application is particularly relevant in the field of organic chemistry, where it aids in the introduction of a t-butyldimethylsilyl (TBDMS) group to compounds containing functional groups like alcohols, amines, and carboxylic acids (Yamamoto & Takemae, 1989).
Gas Permeation Properties in Membranes
Polydimethylsiloxane (PDMS) is a prominent material in membrane technology, especially for the separation of organic vapors from gases. Its utility is showcased in the study of gas permeabilities for different gas mixtures, demonstrating the dependency of permeability on feed gas composition and temperature (Pinnau & He, 2004).
Flexible Membranes in Microfluidic Devices
PDMS films are integral to “lab on a chip” devices, serving as flexible membranes. The films' thickness can be varied using different solvents and techniques, making PDMS an adaptable material in microfluidic applications (Koschwanez, Carlson, & Meldrum, 2009).
Biomedical Applications
In biomedicine, PDMS is valued for its biocompatibility and similarity to biological tissues. It finds applications in aneurysm studies, micro pumps, optical systems, and microfluidic circuits. The behavior and applicability of PDMS in these contexts are subjects of ongoing research (Victor et al., 2019).
Stretchable Electronics
This compound derivatives, such as butyl rubber, have been reinvented for use in stretchable electronic devices. This application leverages the material's low gas permeability, which is crucial for protecting sensitive electronic materials from atmospheric degradation (Vohra et al., 2016).
Surface Engineering for Cell Adhesion
Modifications of PDMS surfaces, such as with polydopamine coatings, enhance its compatibility for cell adhesion and proliferation. This makes PDMS a valuable material in stem cell research and mechanobiological studies (Chuah et al., 2015).
properties
IUPAC Name |
butyl(dimethyl)silane | |
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InChI |
InChI=1S/C6H16Si/c1-4-5-6-7(2)3/h7H,4-6H2,1-3H3 | |
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InChI Key |
HXLVDKGPVGFXTH-UHFFFAOYSA-N | |
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Canonical SMILES |
CCCC[SiH](C)C | |
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Molecular Formula |
C6H16Si | |
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Molecular Weight |
116.28 g/mol | |
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